3-(4-methoxybenzyl)-1-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[(4-methoxyphenyl)methyl]-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C27H27N5O4/c1-36-22-11-9-20(10-12-22)18-32-26(34)25-23(8-5-13-28-25)31(27(32)35)19-24(33)30-16-14-29(15-17-30)21-6-3-2-4-7-21/h2-13H,14-19H2,1H3
• InChI Key: FNWNFUKNDKAOOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C27H27N5O4
• Molecular Weight: 485.5 g/mol
• CAS No.: 923243-97-4

Description

3-(4-methoxybenzyl)-1-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C27H27N5O4 and its molecular weight is 485.544. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Binding Applications

Research has demonstrated that certain derivatives, including those similar in structure to 3-(4-methoxybenzyl)-1-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione, exhibit good to excellent affinities for α1-adrenoceptors, with some compounds also showing significant ligand activity for the 5HT1A-receptor. These findings suggest potential applications in studying receptor binding and modulation, which could inform the development of new therapeutic agents targeting these receptors (Romeo et al., 1993).

Nonlinear Optical Properties

Another area of research involves investigating the nonlinear optical properties of novel styryl dyes related to the compound . These studies have identified derivatives with significant nonlinear refractive indices and absorption coefficients, suggesting their potential utility in developing nonlinear optical materials for device applications (Shettigar et al., 2009).

Synthesis and Chemical Interactions

Research has also focused on the synthesis of novel derivatives and their chemical interactions. For instance, the synthesis of new β-tricarbonyl compounds through reactions with urea and some thioureas has been documented. This research provides insights into the chemical properties and potential applications of these derivatives in various fields, including medicinal chemistry and materials science (Saçmacı et al., 2008).

Antimicrobial Activity and DNA Interaction

Further studies have explored the antimicrobial activity of organotin(IV)-Schiff base complexes derived from related compounds, as well as their interaction with DNA. These complexes have shown promising results in antimicrobial activity tests and DNA binding studies, highlighting their potential in biomedical research and the development of new therapeutic agents (Prasad et al., 2010).